Cas no 98665-22-6 (Ganoderic Acid G)

Ganoderic Acid G Properties

Names and Identifiers

• Ganoderic acid G
• 3β,7β,12β-Trihydroxy-11,15,23-trioxo-5α-lanost-8-en-26-oic acid
• (3beta,7beta,12beta)-3,7,12-Trihydroxy-11,15,23-trioxo-lanost-8-en-26-oic acid
• (3β,7β,12β)-3,7,12-Trihydroxy-11,15,23-trioxolanost-8-en-26-oic a cid
• (6R)-2-Methyl-4-oxo-6-[(3S,7S,10S,12S,13R,14R,17R)-3,7,12-trihydroxy-4,4,10,13,14-pentamethyl-11,15-

• InChIKey： BPJPBLZKOVIJQD-PVXFYRNJSA-N
• Inchi： 1S/C30H44O8/c1-14(10-16(31)11-15(2)26(37)38)17-12-21(34)30(7)22-18(32)13-19-27(3,4)20(33)8-9-28(19,5)23(22)24(35)25(36)29(17,30)6/h14-15,17-20,25,32-33,36H,8-13H2,1-7H3,(H,37,38)/t14-,15?,17-,18+,19?,20+,25-,28+,29+,30+/m1/s1
• SMILES： O([H])[C@]1([H])C(C2=C([C@]([H])(C([H])([H])C3([H])C(C([H])([H])[H])(C([H])([H])[H])[C@]([H])(C([H])([H])C([H])([H])[C@@]32C([H])([H])[H])O[H])O[H])[C@]2(C([H])([H])[H])C(C([H])([H])[C@]([H])([C@]([H])(C([H])([H])[H])C([H])([H])C(C([H])([H])C([H])(C(=O)O[H])C([H])([H])[H])=O)[C@]21C([H])([H])[H])=O)=O

Computed Properties

• Exact Mass: 532.303618g/mol
• Surface Charge: 0
• XLogP3: 1.7
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 6
• Monoisotopic Mass: 532.303618g/mol
• Monoisotopic Mass: 532.303618g/mol
• Topological Polar Surface Area: 149Ų
• Heavy Atom Count: 38
• Complexity: 1110
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 532.7

Experimental Properties

• LogP: 3.10230
• PSA: 149.20000
• Melting Point: 224-226 ºC
• Solubility: Almost insoluble (0.035 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),